Cas no 660405-12-9 (4-bromo-N-(1H-imidazol-2-yl)methylaniline)

4-bromo-N-(1H-imidazol-2-yl)methylaniline structure
660405-12-9 structure
Product Name:4-bromo-N-(1H-imidazol-2-yl)methylaniline
CAS No:660405-12-9
MF:C10H10BrN3
MW:252.110500812531
CID:3220641
PubChem ID:61557697
Update Time:2025-04-21

4-bromo-N-(1H-imidazol-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • 1H-IMIDAZOLE-2-METHANAMINE, N-(4-BROMOPHENYL)-
    • 4-bromo-N-(1H-imidazol-2-yl)methylaniline
    • AKOS010820229
    • EN300-168113
    • (4-bromophenyl)(1H-imidazol-2-ylmethyl)amine
    • 4-bromo-N-[(1H-imidazol-2-yl)methyl]aniline
    • QMNOTHJPJDWGJQ-UHFFFAOYSA-N
    • 660405-12-9
    • n-((1h-Imidazol-2-yl)methyl)-4-bromoaniline
    • CS-0265905
    • 4-bromo-N-(1H-imidazol-2-ylmethyl)aniline
    • Z825759132
    • 4-bromophenyl-1H-imidazol-2-ylmethylamine
    • SCHEMBL2472567
    • Inchi: 1S/C10H10BrN3/c11-8-1-3-9(4-2-8)14-7-10-12-5-6-13-10/h1-6,14H,7H2,(H,12,13)
    • InChI Key: QMNOTHJPJDWGJQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NCC1=NC=CN1

Computed Properties

  • Exact Mass: 251.00581Da
  • Monoisotopic Mass: 251.00581Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.7Ų

4-bromo-N-(1H-imidazol-2-yl)methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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